Cas no 351002-11-4 (Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester)
351002-11-4 structure
Product Name:Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester
CAS No:351002-11-4
MF:C14H12F3NO6S
MW:379.308393478394
CID:1468065
PubChem ID:11603298
Update Time:2025-04-20
Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester
- DB-189551
- (2-morpholin-4-yl-4-oxochromen-8-yl) trifluoromethanesulfonate
- 2-(4-morpholinyl)-8-trifluoromethanesulfonyloxy-4H-1-benzopyran-4-one
- trifluoromethanesulfonic acid 2-(morpholin-4-yl)-4-oxo-4H-chromen-8-yl ester
- AMY42332
- SCHEMBL434090
- trifluoro-methanesulfonic acid 2-morpholin-4-yl-4-oxo-4H-chromen-8-yl ester
- EX-A4906
- trifluoro-methanesulfonic acid 2-morpholin-4-yl-4-oxo-4H-1-benzopyran-8-yl ester
- 351002-11-4
-
- Inchi: 1S/C14H12F3NO6S/c15-14(16,17)25(20,21)24-11-3-1-2-9-10(19)8-12(23-13(9)11)18-4-6-22-7-5-18/h1-3,8H,4-7H2
- InChI Key: PQTXIVHYFSFWFT-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1=CC=CC2C(C=C(N3CCOCC3)OC=21)=O
Computed Properties
- Exact Mass: 379.03376
- Monoisotopic Mass: 379.03374276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- PSA: 82.14
Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jason Wan Lab Chip, 2020,20, 4528-4538
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